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Compound of Interest

Compound Name: CAY10581

Cat. No.: B160425 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility, stability, and practical

application of CAY10581, a potent inhibitor of indoleamine 2,3-dioxygenase (IDO1). The

information is intended to support researchers in designing and executing robust in vitro

experiments.

Core Properties of CAY10581
CAY10581 is a crystalline solid with a molecular weight of 363.4 g/mol .[1] It functions as a

reversible and uncompetitive inhibitor of the IDO1 enzyme.[2]

Solubility
The solubility of CAY10581 in various solvents is critical for the preparation of stock solutions

and experimental media. The following table summarizes the known solubility data.[1][2]

Solvent
Approximate Solubility
(mg/mL)

Molar Concentration (mM)

Dimethylformamide (DMF) 10 27.5

Dimethyl sulfoxide (DMSO) 3 8.25

1:9 solution of DMF:PBS (pH

7.2)
0.1 0.275
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Note: To achieve maximum solubility in aqueous buffers, it is recommended to first dissolve

CAY10581 in DMF and then dilute with the aqueous buffer of choice.[1]

Stability and Storage
Proper storage is essential to maintain the integrity of CAY10581.

Condition Recommendation

Solid Form
Store at -20°C for at least four years of stability.

[1][2]

Aqueous Solutions
It is not recommended to store aqueous

solutions for more than one day.[1]

Mechanism of Action: IDO1 Inhibition
CAY10581 targets indoleamine 2,3-dioxygenase (IDO1), a key enzyme in the kynurenine

pathway of tryptophan metabolism. IDO1 catalyzes the conversion of tryptophan to N-

formylkynurenine, a crucial step in a pathway with significant implications in immune response

and disease.[1] In many cancer cells, the upregulation of IDO1 leads to the depletion of

tryptophan, an essential amino acid for T-cell proliferation and activation. The resulting

tryptophan-deprived microenvironment suppresses the anti-tumor immune response. By

inhibiting IDO1, CAY10581 helps to restore tryptophan levels, thereby potentially enhancing T-

cell-mediated tumor cell killing.
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IDO1 Signaling Pathway and Inhibition by CAY10581
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General Workflow for In Vitro CAY10581 Experiments
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Induce IDO1 Expression
(e.g., with IFN-γ)

Incubate for
24-48 hours

Measure Kynurenine
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Perform Parallel
Cytotoxicity Assay (e.g., MTT, XTT)

Analyze Data:
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- Assess Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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